Cas no 1519265-11-2 (4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid)

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid is a specialized Fmoc-protected thiazole derivative used primarily in peptide synthesis and organic chemistry applications. Its key advantages include the presence of a reactive carboxyl group and a thiazole ring, making it a versatile building block for constructing complex molecular architectures. The Fmoc group provides selective deprotection under mild basic conditions, ensuring compatibility with sensitive substrates. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and medicinal chemistry research, where its stability and orthogonal protection strategy facilitate efficient coupling and modification. Its structural features enable precise incorporation into target molecules, supporting advanced synthetic methodologies.
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid structure
1519265-11-2 structure
Product Name:4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid
CAS No:1519265-11-2
MF:C22H20N2O4S
MW:408.470204353333
CID:5863732
PubChem ID:80655776
Update Time:2025-10-30

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid
    • AKOS019222543
    • EN300-650127
    • 1519265-11-2
    • Inchi: 1S/C22H20N2O4S/c25-20(26)11-5-6-14-13-29-21(23-14)24-22(27)28-12-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,13,19H,5-6,11-12H2,(H,25,26)(H,23,24,27)
    • InChI Key: ZTLBUHHCMHBKGR-UHFFFAOYSA-N
    • SMILES: S1C=C(CCCC(=O)O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 408.11437830g/mol
  • Monoisotopic Mass: 408.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 117Ų

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-650127-0.05g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid
1519265-11-2
0.05g
$1942.0 2023-05-31
Enamine
EN300-650127-0.1g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid
1519265-11-2
0.1g
$2034.0 2023-05-31
Enamine
EN300-650127-0.25g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid
1519265-11-2
0.25g
$2126.0 2023-05-31
Enamine
EN300-650127-0.5g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid
1519265-11-2
0.5g
$2219.0 2023-05-31
Enamine
EN300-650127-1.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid
1519265-11-2
1g
$2311.0 2023-05-31
Enamine
EN300-650127-2.5g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid
1519265-11-2
2.5g
$4530.0 2023-05-31
Enamine
EN300-650127-5.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid
1519265-11-2
5g
$6702.0 2023-05-31
Enamine
EN300-650127-10.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid
1519265-11-2
10g
$9939.0 2023-05-31

Additional information on 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid

Introduction to 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid (CAS No. 1519265-11-2)

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid (CAS No. 1519265-11-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of butanoic acid with a thiazole ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique structural features of this compound make it a valuable tool in the development of novel therapeutics and the study of protein-protein interactions.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This makes 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid an excellent candidate for the synthesis of complex peptides and peptidomimetics. The thiazole ring, on the other hand, imparts additional chemical stability and can influence the pharmacological properties of the molecule, such as solubility and bioavailability.

Recent studies have highlighted the potential applications of 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the development of inhibitors targeting specific protein-protein interactions. The researchers found that derivatives of this compound exhibited high binding affinity and selectivity, making them promising leads for further drug development.

In another study, researchers at the University of California, San Francisco, investigated the role of 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid in modulating cellular signaling pathways. The compound was shown to effectively inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. The study also highlighted the importance of the Fmoc protecting group in maintaining the stability and activity of the molecule under physiological conditions.

The synthetic route to 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid involves several key steps. Initially, the butanoic acid moiety is protected using standard protecting group chemistry. Subsequently, the thiazole ring is introduced via a multi-step synthesis involving nucleophilic substitution and cyclization reactions. Finally, the Fmoc protecting group is added to the amino functionality to yield the final product. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid have been extensively characterized. The compound is a white crystalline solid with a molecular weight of 467.5 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biological assays and drug discovery platforms.

In terms of safety and handling, 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]butanoic acid should be stored under dry conditions at room temperature to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe use.

The future prospects for 4-[2-({[(9H-fluoren-9-y lmethoxy)carbonyl}amino)-1,3-thiazol - 4 - yl ] butanoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models of various diseases. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, 4-[2-{([( 9 H - fluoren - 9 - ylmethoxy ) carbonyl } amino ) - 1 , 3 - thiazol - 4 - y l ] butanoic acid (CAS No. 1519265 - 11 - 2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development as a therapeutic agent.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm